An In-depth Technical Guide to 5,5'-Dithiobis(1-phenyl-1H-tetrazole): Properties, Synthesis, and Applications
An In-depth Technical Guide to 5,5'-Dithiobis(1-phenyl-1H-tetrazole): Properties, Synthesis, and Applications
Abstract
This technical guide provides a comprehensive overview of 5,5'-Dithiobis(1-phenyl-1H-tetrazole), a symmetrical disulfide reagent of significant interest in medicinal chemistry, bioconjugation, and drug development. The document details its fundamental physicochemical properties, provides robust, field-tested protocols for its synthesis and characterization, and explores its primary application in thiol-disulfide exchange reactions. A central focus is placed on the mechanistic rationale behind its synthesis and reactivity, offering researchers and drug development professionals the foundational knowledge required for its effective application. This guide serves as an authoritative resource, consolidating essential data, experimental procedures, and safety considerations.
Core Compound Identity and Physicochemical Properties
5,5'-Dithiobis(1-phenyl-1H-tetrazole), also known as Bis(1-phenyl-1H-tetrazol-5-yl) disulfide, is a stable, symmetrical disulfide derived from its corresponding thiol, 1-phenyl-1H-tetrazole-5-thiol.[1] The molecule consists of two 1-phenyl-1H-tetrazole moieties linked by a disulfide bridge.[1] This structure is central to its function as a thiol-reactive agent.
The core properties of the compound are summarized in the table below, compiled from various chemical data repositories.
| Property | Value | Source(s) |
| Molecular Formula | C₁₄H₁₀N₈S₂ | [1][2][3][4] |
| Molecular Weight | 354.41 g/mol | [3] |
| CAS Number | 5117-07-7 | [1][2][3][4] |
| Appearance | White to pale cream crystals or powder | [5] |
| Melting Point | 58-60 °C | [1] |
| Density | 1.59 g/cm³ (calculated) | [1] |
| XLogP3 | 2.4 | [1] |
| PSA (Polar Surface Area) | 137.8 Ų | [1] |
| Synonyms | Bis(1-phenyl-1H-tetrazol-5-yl) disulfide, 1,1-Diphenyl-bistetrazole-5,5-disulfide | [1][2] |
Synthesis and Purification
The primary and most efficient route for the synthesis of 5,5'-Dithiobis(1-phenyl-1H-tetrazole) is the oxidative coupling of its thiol precursor, 1-phenyl-1H-tetrazole-5-thiol.[6] This transformation can be achieved using various mild oxidizing agents. The rationale for this approach is the inherent reactivity of the thiol group, which readily forms a disulfide bond under oxidative conditions to achieve a more stable oxidized state.
We present a robust and scalable protocol utilizing iodine as a selective and efficient oxidant. Iodine is widely used for this purpose as it operates under mild conditions, and the reaction progress is often visually indicated by the disappearance of the iodine color.[7][8]
Synthesis Workflow Diagram
Caption: Workflow for the synthesis of the target disulfide.
Detailed Experimental Protocol: Synthesis
Materials:
-
1-Phenyl-1H-tetrazole-5-thiol (CAS: 86-93-1)
-
Iodine (I₂)
-
Acetonitrile (CH₃CN), ACS grade
-
Ethyl Acetate (EtOAc), ACS grade
-
Sodium thiosulfate (Na₂S₂O₃), 5% aqueous solution
-
Brine (saturated NaCl solution)
-
Anhydrous sodium sulfate (Na₂SO₄)
-
Ethanol
Procedure:
-
Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-phenyl-1H-tetrazole-5-thiol (5.0 g, 28.05 mmol) in 100 mL of acetonitrile. Stir until a clear solution is obtained.
-
Oxidant Addition: In a separate flask, prepare a solution of iodine (3.56 g, 14.03 mmol, 0.5 equivalents) in 50 mL of acetonitrile. Transfer this solution to a dropping funnel.
-
Reaction: Add the iodine solution dropwise to the stirred thiol solution at room temperature over 30 minutes. A transient brown color may appear, which should dissipate upon stirring.
-
Monitoring: After the addition is complete, allow the mixture to stir at room temperature. The reaction is typically complete within 1-2 hours, which is indicated by the complete disappearance of the brown iodine color, resulting in a colorless or pale yellow solution. Reaction progress can be monitored by Thin Layer Chromatography (TLC) (e.g., using a 7:3 Hexane:EtOAc eluent), observing the disappearance of the starting thiol spot.
-
Workup: Quench the reaction by adding 50 mL of a 5% aqueous sodium thiosulfate solution to neutralize any unreacted iodine.
-
Extraction: Transfer the mixture to a separatory funnel. Add 100 mL of ethyl acetate and 100 mL of water. Shake vigorously and separate the layers. Extract the aqueous layer two more times with 50 mL of ethyl acetate.
-
Washing & Drying: Combine the organic layers and wash with 100 mL of brine. Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.
-
Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 5,5'-Dithiobis(1-phenyl-1H-tetrazole) as a white crystalline solid.
Analytical Characterization
Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. The following techniques and expected results serve as a benchmark for validation.
Characterization of Starting Material: 1-Phenyl-1H-tetrazole-5-thiol
Validating the purity of the starting material is a prerequisite for a successful synthesis.
-
¹H NMR (400 MHz, DMSO-d₆): The spectrum should show a complex multiplet for the aromatic protons. Expected shifts are approximately δ 7.78 (m, 2H, ortho-protons), δ 7.64 (m, 2H, meta-protons), and δ 7.61 (m, 1H, para-proton).[9] The acidic thiol proton may be broad or not observed depending on the solvent purity and concentration.
-
¹³C NMR (100 MHz, DMSO-d₆): Key signals include the carbon of the tetrazole ring attached to sulfur (C-S), and the aromatic carbons.[10]
-
FT-IR (KBr, cm⁻¹): Look for characteristic peaks corresponding to the aromatic C-H stretching (~3100-3000 cm⁻¹), C=N and C=C stretching within the phenyl and tetrazole rings (~1600-1400 cm⁻¹), and potentially a weak S-H stretch (~2600-2550 cm⁻¹), although this can be difficult to observe.[11]
-
Mass Spectrometry (EI): The molecular ion peak [M]⁺ should be observed at m/z = 178.21.[11]
Characterization of Final Product: 5,5'-Dithiobis(1-phenyl-1H-tetrazole)
-
¹H NMR: The spectrum is expected to be very similar to the starting material in the aromatic region, as the chemical environment of the phenyl protons is largely unchanged. A multiplet integrating to 10 protons should be observed between δ 7.6-7.8 ppm. The key confirmation is the complete disappearance of the thiol proton (S-H) signal.
-
¹³C NMR: The aromatic signals will remain similar to the precursor. The most notable change will be in the chemical shift of the tetrazole carbon atom bonded to the sulfur, reflecting the change from a thiol to a disulfide linkage.
-
FT-IR (KBr, cm⁻¹): The spectrum will be dominated by aromatic and tetrazole ring vibrations, similar to the starting material. Crucially, the weak S-H stretching band around 2550 cm⁻¹ will be absent. A weak C-S stretching vibration may be observed.
-
Mass Spectrometry: The molecular ion peak [M]⁺ should be observed at m/z = 354.41, confirming the successful dimerization.
Mechanism of Action and Key Applications
The primary utility of 5,5'-Dithiobis(1-phenyl-1H-tetrazole) stems from its ability to participate in thiol-disulfide exchange reactions. This makes it a valuable reagent for introducing the 1-phenyl-1H-tetrazol-5-ylthiol moiety onto other molecules, particularly proteins and peptides containing cysteine residues.[12]
The Thiol-Disulfide Exchange Mechanism
This reaction is a nucleophilic substitution (Sₙ2-type) where a deprotonated thiol (a thiolate anion, RS⁻) acts as the nucleophile, attacking one of the sulfur atoms of the disulfide bond.[6][13] The reaction proceeds through a transient linear tri-sulfur intermediate, resulting in the formation of a new, mixed disulfide and the displacement of the other half of the original disulfide as a thiolate leaving group.[6]
Caption: The Sₙ2 mechanism of thiol-disulfide exchange.
Causality and Control:
-
pH Dependence: The reaction rate is critically dependent on pH. The attacking species is the thiolate anion (RS⁻), not the protonated thiol (RSH).[1][6] Therefore, the reaction must be conducted at a pH above the pKₐ of the attacking thiol to ensure a sufficient concentration of the nucleophilic thiolate. For cysteine residues in peptides (pKₐ ≈ 8.3), reactions are typically run at a pH of 7.5-8.5.[14]
-
Leaving Group Stability: The efficiency of the exchange is also governed by the stability of the leaving group. The 1-phenyl-1H-tetrazole-5-thiolate anion is an excellent leaving group due to the electron-withdrawing nature of the tetrazole ring, which stabilizes the resulting negative charge through resonance. This thermodynamic favorability drives the reaction forward.
Application Protocol: Covalent Modification of a Cysteine-Containing Peptide
This protocol describes a representative procedure for labeling a model peptide containing a single cysteine residue.
Materials:
-
Cysteine-containing peptide (e.g., GRGDSC G)
-
5,5'-Dithiobis(1-phenyl-1H-tetrazole)
-
Reaction Buffer: 100 mM Sodium Phosphate, 1 mM EDTA, pH 7.5
-
Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
-
Trifluoroacetic acid (TFA)
-
Acetonitrile (ACN), HPLC grade
-
Water, HPLC grade
-
Reversed-phase HPLC (RP-HPLC) system for purification and analysis
Procedure:
-
Peptide Preparation: Dissolve the lyophilized peptide in the Reaction Buffer to a final concentration of 1 mg/mL (approximately 1-2 mM, depending on MW).
-
Reagent Preparation: Prepare a 10-fold molar excess stock solution of 5,5'-Dithiobis(1-phenyl-1H-tetrazole) in a minimal amount of DMF or DMSO (e.g., 20 mM). The use of an organic co-solvent is necessary due to the low aqueous solubility of the reagent.
-
Reaction: Add the reagent stock solution to the stirred peptide solution to achieve a 5-10 fold molar excess of the disulfide over the peptide thiol. Ensure the final concentration of the organic co-solvent does not exceed 5-10% (v/v) to avoid peptide denaturation.
-
Incubation: Allow the reaction to proceed at room temperature for 1-2 hours. Monitor the reaction progress by RP-HPLC. The modified peptide will have a longer retention time than the starting peptide due to the addition of the lipophilic 1-phenyl-1H-tetrazol-5-ylthio group.
-
Quenching (Optional): The reaction can be quenched by acidification with TFA to a pH of 2-3, which protonates the remaining free thiols and stops the exchange reaction.
-
Purification: Purify the modified peptide from excess reagent and the 1-phenyl-1H-tetrazole-5-thiol byproduct using preparative RP-HPLC with a suitable water/acetonitrile gradient containing 0.1% TFA.
-
Verification: Collect the desired peak and confirm the identity of the product by mass spectrometry (e.g., ESI-MS), looking for the expected mass increase corresponding to the addition of a C₇H₅N₄S moiety (177.21 Da).
Safety, Handling, and Storage
As a Senior Application Scientist, ensuring laboratory safety is paramount. While a specific Safety Data Sheet (SDS) for 5,5'-Dithiobis(1-phenyl-1H-tetrazole) is not widely available, guidelines can be established based on the data for its highly similar precursor, 1-phenyl-1H-tetrazole-5-thiol, and general chemical safety principles.
-
Hazard Classification: The precursor is classified as a flammable solid and may cause skin and eye irritation.[13][15][16] Tetrazole compounds, as a class, can be heat-sensitive and may have explosive properties under certain conditions.[17]
-
Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat, safety goggles, and chemical-resistant gloves (e.g., nitrile rubber) when handling the compound.[13][15]
-
Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid creating dust. Keep away from heat, sparks, and open flames.[13][16][17] Avoid contact with strong oxidizing agents.
-
First Aid:
-
Skin Contact: Wash off immediately with plenty of soap and water.[13]
-
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.[13]
-
Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical attention if you feel unwell.[15][17]
-
-
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[15] Store away from incompatible materials such as strong oxidizing agents.
Conclusion
5,5'-Dithiobis(1-phenyl-1H-tetrazole) is a valuable and reactive disulfide reagent with clear applications in the selective modification of thiols. Its synthesis via the oxidation of 1-phenyl-1H-tetrazole-5-thiol is straightforward and high-yielding. The utility of the compound is rooted in the fundamental principles of thiol-disulfide exchange, where the stability of the tetrazole-thiolate leaving group and the nucleophilicity of the attacking thiolate are key determinants of reactivity. By understanding these core properties and mechanistic principles, researchers in drug development and chemical biology can confidently employ this reagent for creating novel bioconjugates and modified peptides.
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Karalai, C., et al. (2022). STRUCTURAL, PHYSICAL, SURFACE AND NMR STUDY OF 5-(BENZYLTHIO)-1H-TETRAZOLE COMPOUND. Rasayan Journal of Chemistry, 15(1), 586-599. [Link]
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